Cas no 1804854-02-1 (6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride)

• Product Name: 6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride
• CAS No: 1804854-02-1
• MF: C₆H₂BrClF₃NO₂S
• MW: 324.502789020538
• CID: 4861638
• Update Time: 2025-06-10

6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride

• Inchi： 1S/C6H2BrClF3NO2S/c7-3-1-2(9)4(5(10)11)6(12-3)15(8,13)14/h1,5H
• InChI Key： VXXMCTAZZDOLPH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)F)C(=N1)S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 3
• Topological Polar Surface Area: 55.4

Additional information on 6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride

Comprehensive Overview of 6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride (CAS No. 1804854-02-1)

6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent, difluoromethyl group, and sulfonyl chloride functionality, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection.

The compound’s CAS number, 1804854-02-1, is a critical identifier for regulatory and procurement purposes. Its systematic name, 6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride, reflects its precise chemical composition, which is often a focus of queries in scientific databases. Recent trends indicate growing interest in fluorinated pyridines due to their enhanced metabolic stability and bioavailability, aligning with the demand for more efficient small-molecule therapeutics and agrochemicals.

In the pharmaceutical sector, 6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride serves as a key building block for kinase inhibitors and antibacterial agents. Its sulfonyl chloride moiety enables facile derivatization, making it invaluable for structure-activity relationship (SAR) studies. Meanwhile, agrochemical researchers leverage its halogenated pyridine core to design next-generation herbicides and pesticides with improved environmental profiles.

Synthetic accessibility and scalability are frequently discussed topics regarding this compound. Advances in green chemistry have spurred interest in optimizing its synthesis to reduce waste and energy consumption. Searches for sustainable synthesis of fluorinated intermediates often highlight this compound as a case study, underscoring its relevance in modern process chemistry.

From a commercial perspective, 6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride is available through specialized suppliers catering to fine chemical and custom synthesis markets. Quality control, including HPLC purity and NMR characterization, is a common concern among buyers, reflecting the compound’s high-value applications. Regulatory compliance, such as REACH and GMP standards, further influences its procurement strategies.

Emerging applications in material science, such as the development of organic electronic materials, have also been explored. The compound’s electron-withdrawing groups contribute to tuning electronic properties, making it a candidate for optoelectronic devices. This interdisciplinary potential aligns with searches for multifunctional chemical building blocks.

In summary, 6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride (CAS No. 1804854-02-1) is a pivotal compound bridging pharmaceutical innovation, agrochemical development, and advanced materials. Its multifaceted utility ensures sustained interest across scientific and industrial communities, driven by evolving research priorities and technological advancements.